Epigenetic Reader Domain Inhibitor
  • AZD5153 6-Hydroxy-2-naphthoic acid
    AZD5153 6-Hydroxy-2-naphthoic acid
    • Cat. No.:
    • B605767
    • CAS No.:
    • 1869912-40-2
    • Molecular Formula:
    • C36H41N7O6
    • Molecular Weight:
    • 667.8 g/mol
    Description
    AZD-5153 HNT salt, is a 6-hydroxy-2-naphthoic acid salt of AZD-5153. AZD 5153 a potetn and selective orally available, bivalent inhibitor of the bromodomain and extraterminal (BET) protein BRD4 (IC50 = 5 nM)....
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  • GSK 4027
    GSK 4027
    • Cat. No.:
    • B607841
    • CAS No.:
    • Molecular Formula:
    • C17H21BrN4O
    • Molecular Weight:
    • 377.3 g/mol
    Description
    GSK4027 is a p300/CBP-associated factor (PCAF)/general control nonderepressible 5 (GCN5) bromodomain inhibitor (Ki = 1.4 nM;  IC50 = 60 nM in a chromatin engagement assay). It is greater than 18,000-fold se...
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  • Z118332870
    Z118332870
    • Cat. No.:
    • B611915
    • CAS No.:
    • Molecular Formula:
    • C18H18FN3O3
    • Molecular Weight:
    • 343.4 g/mol
    Description
    Z118332870 is a potent dual EGFR/BRD4 inhibitor.
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  • BETd-260
    BETd-260
    • Cat. No.:
    • B611926
    • CAS No.:
    • 2093388-62-4
    • Molecular Formula:
    • C43H46N10O6
    • Molecular Weight:
    • 798.905
    Description
    ZBC260, also known as BETd-260, is a potent and selective BET inhibitor or BET degrader. ZBC260 effectively degrades BRD4 protein at concentrations as low as 30 pM in the RS4; 11 leukemia cell line, achi...
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  • ZEN-2759
    ZEN-2759
    • Cat. No.:
    • B611931
    • CAS No.:
    • 1616400-50-0
    • Molecular Formula:
    • C17H16N2O2
    • Molecular Weight:
    • 280.327
    Description
    ZEN-2759 is BRD4(BD1) inhibitor.
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  • BETd-246
    BETd-246
    • Cat. No.:
    • B10800725
    • CAS No.:
    • Molecular Formula:
    • C48H55N11O10
    • Molecular Weight:
    • 946.0 g/mol
    Description
    BETd-246 is a useful research compound. Its molecular formula is C48H55N11O10 and its molecular weight is 946.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BETd-246 suitable for many res...
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  • Bet-IN-21
    Bet-IN-21
    • Cat. No.:
    • B12387920
    • CAS No.:
    • Molecular Formula:
    • C20H20N6
    • Molecular Weight:
    • 344.4 g/mol
    Description
    Bet-IN-21 is a useful research compound. Its molecular formula is C20H20N6 and its molecular weight is 344.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bet-IN-21 suitable for many resea...
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  • Bromodomain inhibitor-12 (edisylate)
    Bromodomain inhibitor-12 (edisylate)
    • Cat. No.:
    • B12396105
    • CAS No.:
    • Molecular Formula:
    • C30H44N4O11S2
    • Molecular Weight:
    • 700.8 g/mol
    Description
    Bromodomain inhibitor-12 (edisylate) is a useful research compound. Its molecular formula is C30H44N4O11S2 and its molecular weight is 700.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality B...
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  • PROTAC BRD4 Degrader-6
    PROTAC BRD4 Degrader-6
    • Cat. No.:
    • B12400227
    • CAS No.:
    • Molecular Formula:
    • C43H40F2N10O10S
    • Molecular Weight:
    • 926.9 g/mol
    Description
    PROTAC BRD4 Degrader-6 is a useful research compound. Its molecular formula is C43H40F2N10O10S and its molecular weight is 926.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PROTAC BRD4 D...
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  • NSC 228155
    NSC 228155
    • Cat. No.:
    • B15603303
    • CAS No.:
    • Molecular Formula:
    • C11H6N4O4S
    • Molecular Weight:
    • 290.26 g/mol
    Description
    inhibits CREB-mediated gene transcription;  structure in first source
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